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Compound of Interest

Compound Name: Haspin-IN-4

Cat. No.: B15605530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Haspin-IN-4 is a potent and selective inhibitor of Haspin kinase, a serine/threonine kinase that

plays a crucial role in mitotic progression.[1][2][3] Haspin kinase phosphorylates histone H3 at

threonine 3 (H3T3ph), a key event for the proper alignment and segregation of chromosomes

during cell division. Inhibition of Haspin kinase is a promising therapeutic strategy for various

cancers. Accurate and consistent preparation of Haspin-IN-4 stock solutions is critical for

reliable experimental outcomes in cell-based assays and other research applications. This

document provides a detailed protocol for the preparation, storage, and handling of Haspin-IN-
4 stock solutions in dimethyl sulfoxide (DMSO).

Haspin-IN-4: Chemical and Physical Properties
A clear understanding of the physicochemical properties of Haspin-IN-4 is essential for its

proper handling and use.
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Property Value

Synonyms Compound 60

Molecular Formula C25H33N5O

Molecular Weight 419.56 g/mol [1][3]

IC50 0.01 nM for Haspin kinase[1][2][3]

Appearance Solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Solvent DMSO

Note: While a specific solubility value for Haspin-IN-4 in DMSO is not publicly available, a

related compound from the same supplier, Haspin-IN-3, has a solubility of 25 mg/mL in DMSO

with the aid of ultrasonication and warming. A similar solubility is anticipated for Haspin-IN-4.

Experimental Protocols
Materials

Haspin-IN-4 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile, amber glass vials (optional, for light-sensitive compounds)

Vortex mixer

Ultrasonic bath

Water bath or incubator set to 37°C

Calibrated pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Preparation of a 10 mM Haspin-IN-4 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.

Equilibrate Reagents: Allow the vial of Haspin-IN-4 powder and the anhydrous DMSO to

come to room temperature before opening to prevent condensation of moisture.

Calculate Required DMSO Volume: To prepare a 10 mM stock solution, use the following

formula:

Volume of DMSO (L) = (Mass of Haspin-IN-4 (g)) / (Molecular Weight ( g/mol ) x Desired

Concentration (mol/L))

Example for 1 mg of Haspin-IN-4:

Mass = 0.001 g

Molecular Weight = 419.56 g/mol

Desired Concentration = 0.010 mol/L (10 mM)

Volume of DMSO (L) = 0.001 g / (419.56 g/mol * 0.010 mol/L) = 0.0002383 L = 238.3 µL

Dissolution: a. Carefully weigh the desired amount of Haspin-IN-4 powder and place it in a

sterile microcentrifuge tube. Alternatively, if the compound is provided in a pre-weighed vial,

perform the reconstitution directly in the original vial. b. Add the calculated volume of

anhydrous DMSO to the microcentrifuge tube containing the Haspin-IN-4 powder. c. Tightly

cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution. d. If the

compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10 minutes.

e. If necessary, warm the solution in a 37°C water bath for 10-15 minutes, with intermittent

vortexing, to aid dissolution. Visually inspect to ensure no particulates are present.

Aliquoting and Storage: a. Once the Haspin-IN-4 is completely dissolved, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will minimize

freeze-thaw cycles which can degrade the compound. b. Clearly label each aliquot with the
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compound name, concentration, date of preparation, and solvent. c. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).

Preparation of Working Solutions
For cell-based assays, the final concentration of DMSO should be kept low (typically ≤ 0.5%) to

avoid solvent-induced toxicity.

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Haspin-IN-4 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final working concentration. It is recommended to perform at least one

intermediate dilution step to ensure accuracy. Example for a 1 µM final concentration: a.

Prepare a 100 µM intermediate solution by adding 10 µL of the 10 mM stock solution to 990

µL of cell culture medium. b. Prepare the final 1 µM working solution by adding 10 µL of the

100 µM intermediate solution to 990 µL of cell culture medium.

Use Immediately: Use the freshly prepared working solution for your experiment immediately.

Do not store aqueous working solutions.
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Haspin Signaling Pathway in Mitosis
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Caption: The role of Haspin kinase in mitosis and its inhibition by Haspin-IN-4.

Experimental Workflow for Stock Solution Preparation
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Workflow for Haspin-IN-4 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing Haspin-IN-4 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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